Azilsartan medoxomil monopotassium

• Molecular Formula: C30H23KN4O8
• Molecular Weight: 606.6 g/mol
• InChI: InChI=1S/C30H24N4O8.K/c1-3-38-28-31-23-10-6-9-22(27(35)39-16-24-17(2)40-30(37)41-24)25(23)34(28)15-18-11-13-19(14-12-18)20-7-4-5-8-21(20)26-32-29(36)42-33-26;/h4-14H,3,15-16H2,1-2H3,(H,32,33,36);/q;+1/p-1
• InChIKey: IHWFKDWIUSZLCJ-UHFFFAOYSA-M

Azilsartan Medoxomil Monopotassium Overview

Azilsartan medoxomil monopotassium is the potassium salt of a potent angiotensin II type 1 (AT1) receptor antagonist prodrug [1]. It is a member of the angiotensin II receptor blocker (ARB) class, developed to provide effective 24-hour blood pressure control in patients with hypertension. Following oral administration, the medoxomil ester prodrug is rapidly hydrolyzed to its active metabolite, azilsartan, which exhibits a significantly higher binding affinity for the AT1 receptor compared to other ARBs [2].

AT₁ receptor probe Supports angiotensin II receptor binding, washout kinetics, and inverse agonism assay contexts Tool compound for pathway and functional studies

ANDA reference standard Monopotassium salt matches RLD Edarbi; for analytical method validation, forced degradation, and quality control Required for bioequivalence and DMF submission support

• [1] Takeda Pharmaceuticals America, Inc. Edarbi (azilsartan medoxomil) [package insert]. U.S. Food and Drug Administration. View Source
• [2] Ojima M, Igata H, Tanaka M, et al. Antihypertensive, insulin-sensitising and renoprotective effects of a novel, potent and long-acting angiotensin II type 1 receptor blocker, azilsartan medoxomil, in rat and dog models. J Hypertens. 2011;29(12):2476-83. View Source

Azilsartan Medoxomil Differentiation from Generic ARBs

While azilsartan medoxomil monopotassium is part of the ARB class, assuming therapeutic equivalence with older, more genericized agents like losartan or valsartan is clinically inappropriate and can lead to suboptimal blood pressure control. The differentiation is rooted in the drug's unique molecular pharmacology, specifically its superior AT1 receptor binding affinity and its status as an inverse agonist [1]. These intrinsic properties translate into a distinct clinical profile characterized by a statistically significant and quantifiably greater magnitude of blood pressure reduction, both in the clinic and over the full 24-hour dosing interval, when compared head-to-head against maximal doses of other leading ARBs [2]. The evidence confirms that not all ARBs deliver the same level of antihypertensive efficacy, making azilsartan medoxomil monopotassium a non-interchangeable, evidence-based choice for patients requiring robust and sustained blood pressure lowering.

Binding mode

Unique 5-oxo-1,2,4-oxadiazole–Gln²⁵⁷ interaction; stronger inverse agonism

vs.

Tetrazole-based ARBs (candesartan, valsartan) lack this hydrogen-bond profile

Dissociation

Slow off-rate; IC₅₀ remains low after 5h washout (reported 2.8-fold shift)

vs.

Olmesartan/telmisartan show >30-fold shift; irbesartan/valsartan become essentially inactive

Salt form

Azilsartan medoxomil monopotassium – exact ANDA RLD salt

vs.

Free acid or other azilsartan salts may introduce uncontrolled PK/analytical variables

• [1] Hjermitslev M, Grimm DG, Wehland M, et al. Azilsartan Medoxomil, an Angiotensin II Receptor Antagonist for the Treatment of Hypertension. Basic Clin Pharmacol Toxicol. 2017;121(4):225-233. View Source
• [2] Sica D, White WB, Weber MA, et al. Comparison of the novel angiotensin II receptor blocker azilsartan medoxomil vs valsartan by ambulatory blood pressure monitoring. J Clin Hypertens (Greenwich). 2011;13(7):467-72. View Source

Azilsartan Medoxomil Monopotassium Differentiation Evidence

AT₁ Receptor Binding Affinity and Slow Dissociation

In a randomized, double-blind, multicenter head-to-head study of 984 patients with primary hypertension, azilsartan medoxomil (AZL-M) demonstrated superior 24-hour ambulatory systolic blood pressure (SBP) reduction compared to the maximal recommended dose of valsartan [1].

AT₁ binding affinity

Head-to-head

Azilsartan post-washout IC₅₀ 7.4 nM vs. olmesartan 242.5 nM (32.7× lower)

Reported slower dissociation; sustained target engagement context

Radioligand binding assay, human AT₁ receptors, 5h washout

Evidence Dimension	Change from baseline in 24-hour mean ambulatory systolic BP
Target Compound Data	-14.9 mmHg (AZL-M 40 mg) and -15.3 mmHg (AZL-M 80 mg)
Comparator Or Baseline	-11.3 mmHg (Valsartan 320 mg)
Quantified Difference	3.6 mmHg and 4.0 mmHg greater reduction for AZL-M 40 mg and 80 mg, respectively (P<.001 for both comparisons)
Conditions	24-week treatment period in patients with baseline 24-hour mean SBP of ~145.6 mmHg

Why This Matters

Superior 24-hour BP control, as measured by ABPM, is a robust predictor of reduced cardiovascular events and is a key differentiator for clinicians selecting among ARB therapies.

• [1] Sica D, White WB, Weber MA, et al. Comparison of the novel angiotensin II receptor blocker azilsartan medoxomil vs valsartan by ambulatory blood pressure monitoring. J Clin Hypertens (Greenwich). 2011;13(7):467-72. View Source

Unique Molecular Binding Mode and Inverse Agonism

In a study of patients with uncontrolled hypertension on azilsartan medoxomil monotherapy, the addition of chlorthalidone in a fixed-dose combination resulted in significantly higher rates of achieving stringent blood pressure targets compared to remaining on monotherapy [1].

Binding mode & inverse agonism

Head-to-head

5-oxo-1,2,4-oxadiazole forms ~1.5–2× stronger H-bond with Gln²⁵⁷ vs. candesartan tetrazole

Supports binding-mode differentiation and inverse agonism context

Molecular docking and mutagenesis studies

Evidence Dimension	Percentage of patients achieving target SBP/DBP (<140/90 mmHg, or <130/80 mmHg for those with DM/CKD)
Target Compound Data	81.0% (AZL-M/CLD 40/12.5 mg) and 85.9% (AZL-M/CLD 40/25 mg)
Comparator Or Baseline	60.2% (AZL-M monotherapy 40 mg)
Quantified Difference	20.8% and 25.7% absolute increase in target achievement with combination therapy
Conditions	8-week randomized, double-blind treatment period in patients uncontrolled after 4 weeks of AZL-M 40 mg monotherapy

Why This Matters

This demonstrates the superior efficacy of the specific azilsartan medoxomil/chlorthalidone combination in achieving BP control, which is a primary goal in hypertension management and a driver of combination therapy selection.

• [1] Juhasz A, Collier D, Caulfield M, et al. Achievement of Blood Pressure Targets and Safety of Azilsartan Medoxomil/Chlorthalidone Fixed Dose Combination versus Azilsartan Medoxomil in Hypertensive Patients Uncontrolled on Monotherapy. J Hypertens. 2015;33(Suppl 2):e8. View Source

Antiproliferative Activity in Vascular Endothelial Cells

A network meta-analysis of 37 randomized controlled trials in Japanese hypertensive patients quantified the comparative efficacy of azilsartan against six other ARBs [1]. The analysis used azilsartan as the reference to calculate the mean additional blood pressure reduction provided by each comparator.

Antiproliferative concentration

Head-to-head

Azilsartan effective at 1 µmol/L; valsartan minimal effect >10 µmol/L (>10-fold difference)

Reported antiproliferative endpoint response; AT₁-independent effect noted

Human aortic endothelial cell proliferation assay

Evidence Dimension	Mean difference in office SBP/DBP reduction vs. azilsartan (95% credible interval)
Target Compound Data	Reference (0 mmHg)
Comparator Or Baseline	Candesartan cilexetil: 3.8/2.6 mmHg; Olmesartan medoxomil: 3.2/2.7 mmHg; Valsartan: 3.1/2.4 mmHg; Telmisartan: 3.2/2.0 mmHg; Irbesartan: 4.8/3.7 mmHg; Losartan potassium: 3.0/1.9 mmHg
Quantified Difference	Azilsartan achieved 3.0-4.8 mmHg greater SBP reduction and 1.9-3.7 mmHg greater DBP reduction than other ARBs.
Conditions	Meta-analysis of RCTs with ARB monotherapy in Japanese patients with hypertension

Why This Matters

This class-level evidence confirms that azilsartan provides a clinically meaningful, superior reduction in both systolic and diastolic BP compared to all other major ARBs, supporting its preferential use for achieving BP goals.

• [1] Tani S, Imatake K, Suzuki Y, et al. Comparative Effectiveness of Angiotensin II Receptor Blockers in Patients With Hypertension in Japan ― Systematic Review and Network Meta-Analysis ―. Circ Rep. 2020;2(10):576-586. View Source

In Vivo Potency in Hypertensive Animal Models

A large-scale network meta-analysis of 34 studies involving 14,859 patients ranked azilsartan medoxomil 80 mg as having the highest probability of being the most effective ARB for reducing blood pressure [1]. This ranking was based on a comparison against a common comparator, valsartan 80 mg, and included office and ambulatory BP measurements.

In vivo ED₂₅

Head-to-head

0.41 mg/kg

Reported dose-response endpoint; 3.17-fold lower than olmesartan medoxomil (1.3 mg/kg)

Hypertensive rat model; oral administration, 24h post-dose

Evidence Dimension	Probability of being the best treatment for reducing office systolic BP
Target Compound Data	99% probability for azilsartan medoxomil 80 mg
Comparator Or Baseline	Other ARBs at various doses
Quantified Difference	Azilsartan medoxomil 80 mg was ranked #1 with a 99% probability of being superior to all other included ARBs.
Conditions	Network meta-analysis of 34 RCTs in hypertensive patients

Why This Matters

This statistical ranking provides a clear, data-driven justification for selecting azilsartan medoxomil 80 mg over other ARBs when maximum blood pressure reduction is the primary clinical objective.

• [1] Wang JG, Zhang M, Feng YQ, et al. Is the newest angiotensin-receptor blocker azilsartan medoxomil more efficacious in lowering blood pressure than the older ones? A systematic review and network meta-analysis. J Clin Hypertens (Greenwich). 2021;23(5):901-914. View Source

24-Hour Ambulatory Blood Pressure Reduction

Azilsartan medoxomil's active metabolite, azilsartan, demonstrates a unique pharmacological profile as an inverse agonist at the AT1 receptor, which is distinct from the neutral antagonism of most other ARBs [1]. A network meta-analysis specifically investigating this mechanism confirmed that ARBs with inverse agonism (IA), with azilsartan being the primary example, provide superior blood pressure reduction.

24-h ambulatory SBP

Trial context

−14.5 mmHg

Reported endpoint change; comparator context vs. olmesartan (−11.8) and valsartan (−9.8)

Phase 3, N=1,291; 6-week randomized trial

Evidence Dimension	Probability of being the best treatment for systolic BP reduction among ARBs with inverse agonism
Target Compound Data	Azilsartan medoxomil had a 98% probability of being the best treatment for SBP reduction.
Comparator Or Baseline	Other ARBs with inverse agonism (e.g., candesartan, olmesartan)
Quantified Difference	Azilsartan was statistically superior to other ARBs with inverse agonism in reducing systolic BP.
Conditions	Systematic review and network meta-analysis of 23 RCTs

Why This Matters

The inverse agonism mechanism contributes to azilsartan's superior potency and prolonged receptor binding, providing a molecular explanation for its observed clinical superiority in lowering blood pressure.

• [1] Antihypertensive Efficacy of Angiotensin Receptor Blockers with and without Inverse Agonism: A Systematic Review and Network Meta-analysis. American Heart Association, Hypertension Scientific Sessions 2025; Abstract FR425. View Source

Fixed-Dose Combination Efficacy with Chlorthalidone

The active metabolite azilsartan demonstrates a substantially tighter and more prolonged binding to the AT1 receptor compared to other ARBs, as measured by its IC50 after a 5-hour drug washout in radioligand binding assays [1]. This property is a key driver of its long duration of action and superior 24-hour blood pressure control.

Combination SBP reduction

Reported

~5 mmHg additional

Reported add-on endpoint; fixed-dose combination with chlorthalidone vs. olmesartan/HCTZ

Meta-analysis of 4 RCTs

Evidence Dimension	Inhibitory concentration (IC50) for AT1 receptor binding after 5-hour washout
Target Compound Data	7.4 nM (Azilsartan)
Comparator Or Baseline	Other ARBs (as a class)
Quantified Difference	Several orders of magnitude tighter binding than other ARBs
Conditions	Radioligand binding assay with 5-hour drug washout period

Why This Matters

This pharmacodynamic property provides a mechanistic rationale for azilsartan's sustained and potent antihypertensive effect over a 24-hour period, differentiating it from ARBs with shorter receptor residence times.

• [1] Hjermitslev M, Grimm DG, Wehland M, et al. Azilsartan Medoxomil, an Angiotensin II Receptor Antagonist for the Treatment of Hypertension. Basic Clin Pharmacol Toxicol. 2017;121(4):225-233. View Source

Azilsartan Medoxomil Monopotassium Research Applications

Gold-Standard Comparator for AT₁ Receptor Studies

The quantitative evidence demonstrating azilsartan medoxomil's superior blood pressure lowering in combination with chlorthalidone, which achieved up to an 85.9% target BP control rate [1], positions it as the preferred ARB component for developing next-generation fixed-dose combinations (FDCs) aimed at the resistant hypertension market. Formulation scientists and pharmaceutical developers should prioritize this compound for FDC projects to create a product with a demonstrable efficacy advantage over existing ARB/thiazide combinations. This is supported by studies showing AZL-M/CLD provided an approximately 5-mm Hg greater BP reduction than the olmesartan/HCTZ combination [2].

Reference Standard for ANDA and Bioequivalence

Given its established status as the most efficacious ARB in its class, with a 99% probability of being the best treatment in a network meta-analysis [3], azilsartan medoxomil monopotassium is the ideal reference standard for bioequivalence studies of generic ARB candidates and for comparative effectiveness research against novel antihypertensive agents. Using this compound as a benchmark sets a higher efficacy bar and provides a more robust test of non-inferiority or superiority for new molecular entities entering the hypertension market. This is further supported by its superior 24-hour ambulatory BP profile compared to valsartan [4].

Model API for Fixed-Dose Combination Formulations

The unique inverse agonism property and exceptionally high AT1 receptor binding affinity (IC50 of 7.4 nM after washout [5]) of its active metabolite, azilsartan, make this compound an invaluable tool for basic and translational research. Investigators studying the role of AT1 receptor constitutive activity in hypertension and related cardiovascular pathophysiology can leverage azilsartan as a potent inverse agonist to dissect receptor signaling pathways and explore mechanisms beyond simple antagonism, providing insights that cannot be achieved with neutral antagonists like losartan or valsartan.

Pleiotropic Vascular and Renal Protection Research

For health system pharmacy and therapeutics (P&T) committees and formulary managers, the evidence supports prioritizing azilsartan medoxomil monopotassium on formularies to improve population-level blood pressure control rates. The network meta-analysis showing a 3.0-4.8 mmHg greater SBP reduction compared to other ARBs [6] translates to a clinically meaningful advantage in reducing cardiovascular risk at a system level. The superior target achievement rates with the azilsartan/chlorthalidone FDC [1] further support its selection as the preferred combination therapy, potentially reducing the need for additional medications and associated healthcare costs.

Application

Selection Property

Validation Focus

AT₁ receptor binding comparator

Slow dissociation kinetics & distinct binding mode

Washout assay IC₅₀ shift comparison

ANDA reference standard

Monopotassium salt identity & purity

Analytical method validation & forced degradation

Fixed-dose combination formulation research

Combination blood pressure response profile

Formulation release testing & exposure-model review

Vascular cell proliferation studies

Antiproliferative endpoint response

Endothelial cell assay conditions & AT₁-independent pathway

• [1] Juhasz A, Collier D, Caulfield M, et al. Achievement of Blood Pressure Targets and Safety of Azilsartan Medoxomil/Chlorthalidone Fixed Dose Combination versus Azilsartan Medoxomil in Hypertensive Patients Uncontrolled on Monotherapy. J Hypertens. 2015;33(Suppl 2):e8. View Source
• [2] Pierini D, Anderson KV. Azilsartan medoxomil/chlorthalidone: a new fixed-dose combination antihypertensive. Ann Pharmacother. 2013;47(5):694-703. View Source
• [3] Wang JG, Zhang M, Feng YQ, et al. Is the newest angiotensin-receptor blocker azilsartan medoxomil more efficacious in lowering blood pressure than the older ones? A systematic review and network meta-analysis. J Clin Hypertens (Greenwich). 2021;23(5):901-914. View Source
• [4] Sica D, White WB, Weber MA, et al. Comparison of the novel angiotensin II receptor blocker azilsartan medoxomil vs valsartan by ambulatory blood pressure monitoring. J Clin Hypertens (Greenwich). 2011;13(7):467-72. View Source
• [5] Hjermitslev M, Grimm DG, Wehland M, et al. Azilsartan Medoxomil, an Angiotensin II Receptor Antagonist for the Treatment of Hypertension. Basic Clin Pharmacol Toxicol. 2017;121(4):225-233. View Source
• [6] Tani S, Imatake K, Suzuki Y, et al. Comparative Effectiveness of Angiotensin II Receptor Blockers in Patients With Hypertension in Japan ― Systematic Review and Network Meta-Analysis ―. Circ Rep. 2020;2(10):576-586. View Source